OICR-0547
OICR-0547
OICR-0547 is a closely related derivative of OICR-9429. OICR-942 is a novel small-molecule antagonist of the Wdr5-MLL interaction, while OICR-0547 cannot bind to WDR5.
Brand Name:
Vulcanchem
CAS No.:
1801873-49-3
VCID:
VC0006613
InChI:
InChI=1S/C28H29F3N4O4/c29-28(30,31)23-16-26(36)32-17-22(23)27(37)33-24-15-21(4-5-25(24)35-8-12-39-13-9-35)20-3-1-2-19(14-20)18-34-6-10-38-11-7-34/h1-5,14-17H,6-13,18H2,(H,32,36)(H,33,37)
SMILES:
C1COCCN1CC2=CC(=CC=C2)C3=CC(=C(C=C3)N4CCOCC4)NC(=O)C5=CNC(=O)C=C5C(F)(F)F
Molecular Formula:
C₂₈H₂₉F₃N₄O₄
Molecular Weight:
542.55
OICR-0547
CAS No.: 1801873-49-3
Inhibitors
VCID: VC0006613
Molecular Formula: C₂₈H₂₉F₃N₄O₄
Molecular Weight: 542.55
| CAS No. | 1801873-49-3 |
|---|---|
| Product Name | OICR-0547 |
| Molecular Formula | C₂₈H₂₉F₃N₄O₄ |
| Molecular Weight | 542.55 |
| IUPAC Name | N-[2-morpholin-4-yl-5-[3-(morpholin-4-ylmethyl)phenyl]phenyl]-6-oxo-4-(trifluoromethyl)-1H-pyridine-3-carboxamide |
| Standard InChI | InChI=1S/C28H29F3N4O4/c29-28(30,31)23-16-26(36)32-17-22(23)27(37)33-24-15-21(4-5-25(24)35-8-12-39-13-9-35)20-3-1-2-19(14-20)18-34-6-10-38-11-7-34/h1-5,14-17H,6-13,18H2,(H,32,36)(H,33,37) |
| Standard InChIKey | RFHOOFYUTGZPFH-UHFFFAOYSA-N |
| SMILES | C1COCCN1CC2=CC(=CC=C2)C3=CC(=C(C=C3)N4CCOCC4)NC(=O)C5=CNC(=O)C=C5C(F)(F)F |
| Description | OICR-0547 is a closely related derivative of OICR-9429. OICR-942 is a novel small-molecule antagonist of the Wdr5-MLL interaction, while OICR-0547 cannot bind to WDR5. |
| Reference | [1]. Grebien F, et al. Pharmacological targeting of the Wdr5-MLL interaction in C/EBPα N-terminal leukemia. Nat Chem Biol. 2015 Aug;11(8):571-578. |
| PubChem Compound | 91801179 |
| Last Modified | Nov 11 2021 |
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